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Compound of Interest

Compound Name: Phenoxymethylpenicillin calcium

Cat. No.: B086641 Get Quote

An In-depth Technical Guide to
Phenoxymethylpenicillin Calcium
Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the molecular formula and exact mass of

phenoxymethylpenicillin calcium, a widely used antibiotic. The information is presented in a

clear, structured format to support research and development activities.

Core Compound Properties
Phenoxymethylpenicillin, also known as Penicillin V, is a phenoxymethyl analog of Penicillin G.

[1] It is an orally active, natural penicillin used to treat mild to moderate infections.[1] The

calcium salt form of phenoxymethylpenicillin offers improved absorption profiles compared to

the free acid form.[2][3]

Molecular and Mass Data
The molecular formula and mass of phenoxymethylpenicillin calcium can be represented in

different forms, particularly considering its hydration state. The following table summarizes the

key quantitative data for the anhydrous and various hydrated forms of the compound.
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Property
Anhydrous
Phenoxymethylpen
icillin Calcium

Phenoxymethylpen
icillin Calcium
Dihydrate

Phenoxymethylpen
icillin Calcium
Tetrahydrate

Molecular Formula

(C₁₆H₁₇N₂O₅S)₂Ca or

C₃₂H₃₄CaN₄O₁₀S₂[1]

[4]

C₃₂H₃₄CaN₄O₁₀S₂,2H

₂O or

C₃₂H₄₀N₄O₁₂S₂[4][5]

C₃₂H₄₂CaN₄O₁₄S₂[6]

Molecular Weight (

g/mol )
738.84[1] 774.9 or 812.9[4][5] 810.9[6]

Exact Mass (Da)
Not explicitly found for

anhydrous form

Not explicitly found for

dihydrate form
810.1764852[6]

Monoisotopic Mass of

Phenoxymethylpenicill

in (Free Acid)

350.09364285[2]

Note: Discrepancies in the molecular weight of the dihydrate form may arise from different

sources or calculation methods.

Experimental Protocols
The determination of the molecular formula and exact mass of a compound like

phenoxymethylpenicillin calcium relies on established analytical techniques.

3.1. Mass Spectrometry for Exact Mass Determination

High-resolution mass spectrometry (HRMS) is the primary method for determining the exact

mass of a molecule.

Sample Preparation: A dilute solution of phenoxymethylpenicillin calcium is prepared in a

suitable solvent, often a mixture of water and an organic solvent like acetonitrile, with the

potential addition of a volatile acid such as formic acid to aid ionization.

Ionization: Electrospray ionization (ESI) is a common technique for ionizing polar molecules

like penicillins. The sample solution is introduced into the mass spectrometer, where a high

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.pharmaffiliates.com/en/147-48-8-phenoxymethylpenicillin-calcium-api-pa6912000.html
https://digicollections.net/phint/pdf/b/6.1.272.Phenoxymethylpenicillin-calcium-(Phenoxymethylpenic_.pdf
https://digicollections.net/phint/pdf/b/6.1.272.Phenoxymethylpenicillin-calcium-(Phenoxymethylpenic_.pdf
https://www.biotika.eu.com/wp-content/uploads/2024/12/MSDS_Penicillin_V_Calcium_v.04Jan2365.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxymethylpenicillin-calcium
https://www.pharmaffiliates.com/en/147-48-8-phenoxymethylpenicillin-calcium-api-pa6912000.html
https://digicollections.net/phint/pdf/b/6.1.272.Phenoxymethylpenicillin-calcium-(Phenoxymethylpenic_.pdf
https://www.biotika.eu.com/wp-content/uploads/2024/12/MSDS_Penicillin_V_Calcium_v.04Jan2365.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxymethylpenicillin-calcium
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxymethylpenicillin-calcium
https://www.pharmacompass.com/chemistry-chemical-name/phenoxymethyl-penicillin
https://www.benchchem.com/product/b086641?utm_src=pdf-body
https://www.benchchem.com/product/b086641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


voltage is applied to create a fine spray of charged droplets. As the solvent evaporates, ions

of the analyte are released.

Mass Analysis: The ions are then guided into a high-resolution mass analyzer, such as an

Orbitrap or a time-of-flight (TOF) analyzer. These instruments can measure the mass-to-

charge ratio (m/z) of ions with high accuracy.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the ionized

phenoxymethylpenicillin molecule. The exact mass is determined from the m/z value of this

peak. For the calcium salt, the spectrum may show the intact salt or the free acid form

depending on the ionization conditions. The high resolution allows for the differentiation of

molecules with the same nominal mass but different elemental compositions.

3.2. Elemental Analysis for Molecular Formula Confirmation

Elemental analysis provides the percentage composition of the elements (carbon, hydrogen,

nitrogen, sulfur, etc.) in a compound.

Instrumentation: A CHNS analyzer is typically used. A small, precisely weighed amount of the

sample is combusted in a high-temperature furnace.

Measurement: The resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified by

detectors.

Calculation: The percentage of each element is used to determine the empirical formula.

This, in conjunction with the molecular mass from mass spectrometry, allows for the

confirmation of the molecular formula.

Logical Relationship of Compound Forms
The relationship between the free acid form of phenoxymethylpenicillin and its calcium salt is a

straightforward acid-base reaction.
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Phenoxymethylpenicillin
(Free Acid, C₁₆H₁₈N₂O₅S)

Phenoxymethylpenicillin Calcium
((C₁₆H₁₇N₂O₅S)₂Ca)

 2 equivalents

Calcium Hydroxide
(Ca(OH)₂)

 1 equivalent

Water
(H₂O)

 + 2 H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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